Cas no 6622-43-1 (2,5-diphenylhexanedioic acid)

• Product Name: 2,5-diphenylhexanedioic acid
• CAS No: 6622-43-1
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1706143
• PubChem ID: 245609
• Update Time: 2025-04-21

2,5-diphenylhexanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenylhexanedioic acid
• 6622-43-1
• NCIOpen2_002246
• MLS002667899
• HMS3089K09
• NSC57717
• SMR001557656
• CHEMBL1715280
• NSC-57717
• DS-003709
• DTXSID70288818

• Inchi： 1S/C18H18O4/c19-17(20)15(13-7-3-1-4-8-13)11-12-16(18(21)22)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H,19,20)(H,21,22)
• InChI Key： ZEUFEFSWMUFREP-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCC(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 501.5°C at 760 mmHg
• Flash Point: 271.2°C
• Refractive Index: 1.599
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids